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Compound of Interest

Compound Name: 1-Butyl-1-methylpyrrolidinium

Cat. No.: B1250683

For Researchers, Scientists, and Drug Development Professionals

This technical guide offers an in-depth exploration of the physical properties of the ionic liquid
1-Butyl-1-methylpyrrolidinium acetate ([BMPyrr][OAc]). While experimental data for this
specific salt is not extensively available in the public domain, this document compiles available
computed data and provides a comparative analysis with other 1-Butyl-1-methylpyrrolidinium
salts to offer valuable insights for researchers and professionals in drug development and
materials science.

Core Physicochemical Properties

The fundamental physical characteristics of an ionic liquid are critical for its application. While
specific experimental values for 1-Butyl-1-methylpyrrolidinium acetate are limited, computed
data from resources such as PubChem provides a starting point for its molecular profile.

Table 1: Computed and General Properties of 1-Butyl-1-methylpyrrolidinium Acetate

Property Value Source

Molecular Formula C11H23NO2 PubChem[1]
Molecular Weight 201.31 g/mol PubChem[1]
CAS Number 886762-42-1 ChemSrc[2]
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For a more comprehensive understanding, it is instructive to compare the properties of the 1-
Butyl-1-methylpyrrolidinium cation when paired with different anions. This comparison
highlights the significant influence of the anion on the overall physical behavior of the ionic

liquid.

Table 2: Comparative Physical Properties of 1-Butyl-1-methylpyrrolidinium Salts with Various

Anions
Property [BMPyrr][OAc] [BMPyrr][Br] [BMPyrr][OTf] [BMPyrr][TFSI]
Melting Point Data not
_ 216[3] 5[4] -12.65[5]
(°C) available
) Data not Data not 1.392 (at 25 °C)
Density (g/cm?3) ] ) 1.25 (at 27 °C)[4]
available available [5]
] ) Data not Data not
Viscosity (mPa-s) ] ) 148 (at 25 °C)[4] 94.4 (at 25 °C)
available available
Conductivity Data not Data not
_ _ 1.85(at24 °C)[4] 3 (at 25 °C)[5]
(mS/cm) available available
Decomposition Data not >200 (onset)[6] Data not
_ _ >200[8]
Temp. (°C) available [71 available

Note: [Br] = Bromide, [OTf] = Triflate, [TFSI] = Bis(trifluoromethylsulfonyl)imide. Data for salts
other than acetate are provided for comparative purposes.

Experimental Protocols for Characterization

To ensure the reproducibility and accuracy of physical property measurements for ionic liquids
like 1-Butyl-1-methylpyrrolidinium acetate, standardized experimental protocols are
essential.

Synthesis of 1-Butyl-1-methylpyrrolidinium Acetate

The synthesis of 1-Butyl-1-methylpyrrolidinium based ionic liquids typically involves a two-
step process: quaternization followed by anion exchange.
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e Quaternization: 1-methylpyrrolidine is reacted with a butyl halide (e.g., 1-bromobutane or 1-
chlorobutane) to form the 1-butyl-1-methylpyrrolidinium halide salt.[9] This reaction is
often carried out in a suitable solvent like acetonitrile or propan-2-ol under reflux conditions.
[9][10]

e Anion Exchange: The resulting halide salt is then subjected to an anion exchange reaction
with a source of the acetate anion, such as silver acetate or an acetate-functionalized ion-
exchange resin. The choice of method depends on the desired purity and scalability.

Following synthesis, the product is typically washed to remove impurities and dried under
vacuum to eliminate any residual solvent or water.[9]

Measurement of Physicochemical Properties

» Melting Point: The melting point is determined using a differential scanning calorimeter
(DSC). The sample is typically cooled to a low temperature and then heated at a controlled
rate to observe the endothermic melting transition.

o Density: A vibrating tube densimeter is commonly used to measure the density of ionic
liquids as a function of temperature. The instrument is calibrated with standard reference
fluids.

 Viscosity: The viscosity can be measured using various types of viscometers, including
falling-ball, vibrating-wire, or rotational viscometers.[9] Measurements are performed at a
controlled temperature, and the instrument is calibrated with viscosity standards.

» Conductivity: The ionic conductivity is measured using a conductivity meter with a calibrated
probe. The measurement is typically carried out in a temperature-controlled cell.[10]

o Thermal Stability: Thermogravimetric analysis (TGA) is the standard method for determining
the thermal stability of ionic liquids.[8][11] The sample is heated at a constant rate in a
controlled atmosphere (e.g., nitrogen or air), and the mass loss is recorded as a function of
temperature. The onset decomposition temperature is a key parameter obtained from this
analysis.[11]

Logical Workflow for Characterization
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The process of synthesizing and characterizing a novel ionic liquid like 1-Butyl-1-
methylpyrrolidinium acetate follows a logical progression from synthesis to detailed physical
property analysis.

Synthesis
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Caption: Workflow for the synthesis and physicochemical characterization of 1-Butyl-1-
methylpyrrolidinium acetate.

Conclusion

1-Butyl-1-methylpyrrolidinium acetate is an ionic liquid with potential applications in various
scientific fields, including drug development. While specific experimental data on its physical
properties remains limited, this guide provides a framework for its characterization based on
established methodologies and comparative data from related salts. The provided protocols
and logical workflow serve as a valuable resource for researchers aiming to synthesize and
investigate this and other novel ionic liquids. Further experimental investigation is crucial to fully
elucidate the physicochemical profile of 1-Butyl-1-methylpyrrolidinium acetate and unlock its
full potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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acetate-physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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